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Compound Name: Puchel

Cat. No.: B1216390 Get Quote

A Note on Terminology: The term "puchel" is not a recognized scientific term in the context of

environmental remediation. It is likely a misspelling of "chelate" or "chelating agent." This

document will proceed under the assumption that the intended topic is the application of

chelating agents in environmental remediation.

Introduction to Chelation in Environmental Remediation

Chelating agents, or chelators, are chemical compounds that can form stable, water-soluble

complexes with metal ions.[1] This property makes them highly effective in environmental

remediation for removing heavy metals from contaminated soils and water.[1][2][3] By binding

to heavy metals that are otherwise strongly adsorbed to soil particles, chelating agents mobilize

these contaminants, making them available for removal through processes like soil washing or

for uptake by plants in phytoremediation.[1][4]

The selection of a suitable chelating agent depends on various factors, including the target

metal, soil characteristics such as pH, and environmental considerations like the

biodegradability of the agent.[2][3] While traditional chelating agents like

ethylenediaminetetraacetic acid (EDTA) are highly effective, their persistence in the

environment is a significant concern.[5][6] Consequently, there is growing interest in

biodegradable alternatives such as [S,S]-ethylenediaminedisuccinic acid (EDDS), glutamic acid

N,N-diacetic acid (GLDA), and nitrilotriacetic acid (NTA).[5][6][7]
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Applications of Chelating Agents in Environmental
Remediation
1. Soil Washing

Soil washing is an ex-situ remediation technique that involves excavating contaminated soil

and washing it with a solution containing a chelating agent to extract heavy metals.[2][3] This

process effectively transfers the contaminants from the soil to the liquid phase, which can then

be treated to remove the metal-chelate complexes.[8] The clean soil can then be returned to

the site. The efficiency of soil washing is influenced by factors such as the type and

concentration of the chelating agent, soil-to-liquid ratio, washing time, and pH of the washing

solution.[9][10]

2. Chelate-Enhanced Phytoremediation

Phytoremediation is an in-situ remediation strategy that uses plants to remove, degrade, or

contain environmental contaminants.[11][12] Chelate-enhanced phytoremediation, also known

as induced phytoextraction, involves the application of chelating agents to the soil to increase

the bioavailability of heavy metals for plant uptake.[4][11][12][13] The chelating agents mobilize

the metal ions in the soil solution, facilitating their absorption by plant roots and translocation to

the shoots.[11] The plants can then be harvested, effectively removing the heavy metals from

the soil. However, a potential drawback is the increased risk of metal leaching into groundwater

if the mobilized metals are not taken up by the plants.[4][13]

Data Presentation
Table 1: Comparison of Heavy Metal Removal Efficiency
by Different Chelating Agents in Soil Washing
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Chelating
Agent

Target
Metal(s)

Concentr
ation

Washing
Time

pH
Removal
Efficiency
(%)

Referenc
e

EDTA Pb, Cd, Zn
0.075

mmol/g

3 hours (3

cycles)

Not

specified

Zn: 91.7%,

Cd: 35.5%
[9]

EDTA Pb, Cd, Zn
60

mmol/kg

Not

specified

Not

specified

Pb: 76%,

Cd: 47%,

Zn: 15%

[14]

EDTA Pb 0.05 M 5 minutes
Not

specified
~75% [15]

GLDA Pb 10 mmol/L
120

minutes

Not

specified
>44% [7]

Chitosan Cu, Ni 0.3 g/L 2-8 hours 3-3.5

Cu:

43.36%,

Ni: 37.07%

[16]

EDDS Cu, Zn, Pb
Equimolar

ratio
24 hours 7

Cu: EDDS

> NTA >

EDTAZn:

NTA >

EDDS >

EDTAPb:

EDTA >

NTA >

EDDS

[5]

Table 2: Effect of Chelating Agents on Heavy Metal
Uptake in Phytoremediation
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Plant
Species

Chelating
Agent

Application
Rate

Target
Metal

Increase in
Metal
Uptake

Reference

Switchgrass EDTA 1 mM Pb

Significantly

higher shoot

Pb

concentration

vs. control

[17]

Switchgrass NTA 5 mM Pb

Phytoextracti

on efficiency

improved at

higher doses

[17]

Sunflower

EDDS, Citric

Acid, Oxalic

Acid

2.5 - 7.5

mmol/kg
U

All chelating

agents

reduced

sunflower

biomass

[4]

Experimental Protocols
Protocol 1: Laboratory-Scale Soil Washing for Heavy
Metal Removal
Objective: To determine the efficiency of a chelating agent in removing a target heavy metal

from contaminated soil.

Materials:

Heavy metal-contaminated soil, air-dried and sieved (<2 mm).

Chelating agent solution of known concentration (e.g., 0.05 M Na2EDTA).[8][10]

Deionized water.

pH meter and buffers.
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Orbital shaker.

50 mL centrifuge tubes.

Centrifuge.

Syringe filters (0.45 µm).

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption

Spectrometry (AAS) for metal analysis.

Procedure:

Soil Characterization: Analyze the baseline concentration of the target heavy metal(s) in the

soil.

Washing Procedure:

Weigh 5 g of the contaminated soil into a 50 mL centrifuge tube.

Add 50 mL of the chelating agent solution to achieve a soil-to-liquid ratio of 1:10.[8][10]

Measure and record the initial pH of the slurry. Adjust if necessary using dilute HCl or

NaOH.

Secure the tubes on an orbital shaker and agitate at 150-200 rpm for a specified time

(e.g., 24 hours).[5][10]

Phase Separation:

After shaking, centrifuge the tubes at 3000-5000 rpm for 15 minutes to separate the soil

from the liquid phase.

Carefully decant the supernatant (the washing solution).

Sample Analysis:
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Filter the supernatant through a 0.45 µm syringe filter to remove any remaining suspended

particles.

Acidify the filtered solution with trace-metal grade nitric acid.

Analyze the concentration of the target heavy metal in the solution using ICP-OES or AAS.

Data Calculation:

Calculate the amount of metal extracted from the soil.

Determine the removal efficiency using the following formula: Removal Efficiency (%) =

(Concentration of metal in solution × Volume of solution) / (Initial concentration of metal in

soil × Mass of soil) × 100

Protocol 2: Chelate-Enhanced Phytoremediation in a Pot
Study
Objective: To evaluate the effect of a chelating agent on the uptake of a heavy metal by a

specific plant species.

Materials:

Homogenized heavy metal-contaminated soil.

Pots (e.g., 5 kg capacity).

Seeds or seedlings of the selected plant species (e.g., Indian mustard, sunflower).

Chelating agent (e.g., EDTA, EDDS).

Deionized water.

Drying oven.

Plant grinder/mill.

Microwave digester.
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ICP-OES or AAS.

Procedure:

Experimental Setup:

Fill each pot with a known weight of the contaminated soil.

Sow seeds or transplant seedlings into the pots.

Allow the plants to acclimatize and grow for a specific period (e.g., 4-6 weeks) under

controlled greenhouse conditions.

Chelating Agent Application:

Prepare a solution of the chelating agent at the desired concentration (e.g., 5 mmol/kg of

soil).

Apply the solution evenly to the soil surface of the treatment pots. Control pots should

receive an equal volume of deionized water.

Plant Harvesting:

After a predetermined time following the chelate application (e.g., 7-14 days), harvest the

plants.

Separate the plants into roots and shoots.

Thoroughly wash the harvested plant material with tap water, followed by a rinse with

deionized water to remove any adhering soil particles.

Sample Preparation and Analysis:

Dry the plant samples in an oven at 70°C until a constant weight is achieved.

Record the dry biomass (weight) of the roots and shoots.

Grind the dried plant material into a fine powder.
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Digest a known weight of the powdered plant tissue using an appropriate acid mixture in a

microwave digester.

Analyze the concentration of the target heavy metal in the digested solution using ICP-

OES or AAS.

Data Calculation:

Calculate the total metal uptake by the plant: Total Metal Uptake (µ g/plant ) = (Metal

concentration in shoots × Shoot dry weight) + (Metal concentration in roots × Root dry

weight)

Compare the metal uptake in plants treated with the chelating agent to the control plants.

Mandatory Visualization

Soil Environment

Contaminated Soil Particle Adsorbed Heavy Metal Ion (Mⁿ⁺) Water-Soluble Metal-Chelate Complex (ML)ⁿ⁺ Increased MobilityMobilizationChelating Agent (L) Binds to Metal Ion Removal or Plant UptakeFacilitates

Click to download full resolution via product page

Caption: Mechanism of heavy metal mobilization by a chelating agent.
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Start: Contaminated Soil
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Caption: Experimental workflow for ex-situ soil washing.
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In-situ Process

Contaminated Soil with Plants

1. Application of Chelating Agent to Soil

2. Increased Metal Bioavailability in Soil Solution

3. Enhanced Uptake by Plant Roots

4. Translocation to Plant Shoots
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6. Biomass Disposal or Metal Recovery
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Caption: Logical flow of chelate-enhanced phytoremediation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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